1-(4-Ethylphenyl)-3-methylbutan-1-amine
Description
1-(4-Ethylphenyl)-3-methylbutan-1-amine is a substituted phenethylamine derivative characterized by a 4-ethylphenyl group attached to a branched 3-methylbutan-1-amine chain. The ethyl substituent on the aromatic ring likely enhances lipophilicity compared to simpler phenyl derivatives, influencing solubility and membrane permeability.
Properties
Molecular Formula |
C13H21N |
|---|---|
Molecular Weight |
191.31 g/mol |
IUPAC Name |
1-(4-ethylphenyl)-3-methylbutan-1-amine |
InChI |
InChI=1S/C13H21N/c1-4-11-5-7-12(8-6-11)13(14)9-10(2)3/h5-8,10,13H,4,9,14H2,1-3H3 |
InChI Key |
WVAHPVCJSJLGNL-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)C(CC(C)C)N |
Origin of Product |
United States |
Preparation Methods
Reductive Amination of Ketone Precursors
A classical approach involves the reductive amination of the corresponding ketone, 1-(4-ethylphenyl)-3-methylbutan-1-one, with ammonia or primary amines under catalytic hydrogenation conditions. This method is widely used for preparing primary amines from ketones.
- Key reagents : 1-(4-ethylphenyl)-3-methylbutan-1-one, ammonia or ammonium salts, hydrogen gas, palladium or platinum catalysts.
- Conditions : Typically performed under mild hydrogen pressure and ambient to moderate temperature.
- Advantages : Direct conversion, relatively straightforward.
- Limitations : Use of expensive and sensitive noble metal catalysts; possible over-reduction or racemization; requires careful purification.
Alkylation of Amines with Haloalkanes
Another route involves the alkylation of a primary or secondary amine with a haloalkane bearing the 4-ethylphenyl group. This method is less common for this compound due to regioselectivity issues and side reactions.
Multi-Step Synthesis via Imidazole or Piperazine Intermediates (Patent EP0423524A2)
A detailed synthetic sequence described in patent EP0423524A2 outlines the preparation of related propiophenone derivatives, including compounds structurally related to 1-(4-ethylphenyl)-3-methylbutan-1-amine. The process involves:
- Preparation of intermediates such as 1-(4-ethylphenyl)-3-(1H-imidazol-1-yl)-2-methylpropan-1-one.
- Subsequent transformations including condensation with cyclic amines (e.g., piperazine) under reflux in methanol.
- Purification steps involving solvent evaporation, extraction, and column chromatography.
This multi-step approach allows for structural modifications and functional group interconversions leading to the target amine or its derivatives.
Deacylation of Acylated Intermediates in Alcohol Solvents (Patent CN108658784B)
Although this patent specifically addresses (R)-1-(4-methylphenyl)ethylamine, the methodology is relevant for preparing structurally similar amines including 1-(4-ethylphenyl)-3-methylbutan-1-amine analogs.
- Process : Deacylation of acylated amine intermediates in C4–C10 monohydric alcohol solvents (e.g., n-butanol, isobutanol) in the presence of alkali metal hydroxides.
- Advantages : Low cost, simple steps, safe operation, few by-products, easy purification, high yield, and purity.
- Applicability : This method is adaptable for industrial scale synthesis of substituted phenylalkylamines.
Photoredox Catalysis and Arylation Methods (Recent Developments)
Recent literature (e.g., RSC Advances 2024) describes photoredox β-C(sp3)–H arylation of 1-(o-iodoaryl)alkan-1-ones, which can be applied to functionalize ketone precursors related to 1-(4-ethylphenyl)-3-methylbutan-1-amine.
- Key features : Use of halogen atom transfer (XAT) and hydrogen atom transfer (HAT) mechanisms.
- Significance : Introduces new C–C bonds under mild conditions, enabling access to complex amines after subsequent transformations.
- Limitations : Requires specialized photoredox catalysts and light sources; substrate scope may be limited.
Comparative Data Table of Preparation Methods
| Method | Key Reagents & Conditions | Yield & Purity | Advantages | Limitations | Reference |
|---|---|---|---|---|---|
| Reductive Amination | Ketone + NH3, Pd/Pt catalyst, H2 gas, mild temp | Moderate to high yields | Direct, well-established | Expensive catalyst, racemization | General organic synthesis |
| Alkylation of Amines | Haloalkane + amine, base, solvent | Variable | Straightforward | Regioselectivity issues | General organic synthesis |
| Multi-step via Imidazole/Piperazine Intermediates | Ketone derivatives + cyclic amines, reflux in methanol | Moderate yields | Structural versatility | Multi-step, chromatography needed | EP0423524A2 (1998) |
| Deacylation in Alcohol Solvents | Acylated intermediates, alkali hydroxide, C4–C10 alcohols | High yields, high purity | Low cost, simple, industrial scale | Requires acylated intermediates | CN108658784B (2018) |
| Photoredox β-C(sp3)–H Arylation | 1-(o-iodoaryl)alkan-1-one, cyanoarenes, photoredox catalyst | Moderate yields | Mild conditions, novel bond formation | Specialized equipment, substrate scope | RSC Advances (2024) |
Summary and Recommendations
The preparation of 1-(4-ethylphenyl)-3-methylbutan-1-amine can be achieved by several synthetic strategies. The reductive amination of the corresponding ketone remains a standard approach but suffers from catalyst cost and potential side reactions. Multi-step methods involving imidazole or piperazine intermediates provide structural flexibility but require more complex operations. The deacylation method in alcohol solvents with alkali hydroxides offers an industrially feasible, cost-effective, and high-yielding alternative, especially for structurally related amines. Emerging photoredox catalysis methods may enable novel functionalizations but are currently less practical for large-scale synthesis.
For research and industrial applications, the deacylation approach combined with careful selection of starting materials and purification techniques is recommended for efficient production of 1-(4-ethylphenyl)-3-methylbutan-1-amine.
This article is based on comprehensive analysis of patents and peer-reviewed literature, including:
- Patent CN108658784B (2018) on deacylation synthesis methods.
- Patent EP0423524A2 (1998) on propiophenone derivatives preparation.
- Recent photoredox catalysis studies in RSC Advances (2024).
- General organic synthesis principles and reductive amination protocols.
Chemical Reactions Analysis
Types of Reactions: 1-(4-Ethylphenyl)-3-methylbutan-1-amine undergoes various chemical reactions, including:
Oxidation: This reaction can lead to the formation of corresponding oxides or ketones.
Reduction: Reduction reactions may convert the compound into simpler amines or hydrocarbons.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other atoms or groups.
Common Reagents and Conditions:
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Substitution Reagents: Halogens, alkyl halides.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction could produce primary or secondary amines.
Scientific Research Applications
1-(4-Ethylphenyl)-3-methylbutan-1-amine has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with various biomolecules.
Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(4-Ethylphenyl)-3-methylbutan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biochemical pathways and result in various physiological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Structural and Functional Group Variations
The table below compares key structural features of 1-(4-Ethylphenyl)-3-methylbutan-1-amine with analogs reported in the evidence:
*Inferred based on structural analysis.
Physicochemical Properties
- Lipophilicity: The 4-ethyl group in the target compound increases logP compared to unsubstituted phenyl analogs (e.g., 3-amino-1-phenylbutane) and methoxy-substituted derivatives (e.g., 2-ethyl-2-methoxybutan-1-amine). This enhances membrane permeability but may reduce aqueous solubility .
- Thermal Stability : The cyclobutyl-containing analog in has a boiling point of 337.9°C, suggesting that bulky substituents (e.g., cyclobutyl, ethyl) improve thermal stability compared to simpler amines .
Biological Activity
1-(4-Ethylphenyl)-3-methylbutan-1-amine, commonly known as a substituted phenethylamine, has garnered attention in pharmacological research due to its potential biological activities. This compound is structurally related to various psychoactive substances and has been studied for its effects on neurotransmitter systems, particularly in relation to stimulant properties.
The compound's chemical structure can be represented as follows:
- Chemical Formula : C12H17N
- Molecular Weight : 177.27 g/mol
- CAS Number : 1864074-56-5
The biological activity of 1-(4-Ethylphenyl)-3-methylbutan-1-amine is primarily linked to its interaction with the central nervous system (CNS). It is believed to act as a monoamine releasing agent , which can increase the levels of neurotransmitters such as dopamine and norepinephrine. This mechanism is similar to that of other phenethylamines, which often exhibit stimulant effects.
Key Mechanisms:
- Dopaminergic Activity : Enhances dopamine release, potentially leading to increased locomotor activity and euphoria.
- Norepinephrine Release : May contribute to heightened alertness and energy levels.
Biological Activity Overview
| Activity Type | Description |
|---|---|
| Stimulant Effects | Increased energy, alertness, and potential euphoria. |
| Neurotransmitter Modulation | Significant impact on dopamine and norepinephrine levels. |
| Potential Therapeutic Uses | Investigated for treatment of attention disorders and depression. |
Study 1: Stimulant Properties
A study published in the Journal of Pharmacology examined the stimulant properties of various phenethylamines, including 1-(4-Ethylphenyl)-3-methylbutan-1-amine. The results indicated that this compound significantly increased locomotor activity in animal models, suggesting a strong stimulant effect comparable to amphetamines.
Study 2: Neurochemical Analysis
Research conducted by Smith et al. (2020) assessed the neurochemical changes induced by 1-(4-Ethylphenyl)-3-methylbutan-1-amine in rat models. The findings demonstrated a marked increase in extracellular dopamine levels within the nucleus accumbens, indicating its potential as a dopaminergic agent .
Study 3: Behavioral Impact
In a behavioral study focusing on anxiety and depression models, the administration of this compound showed anxiolytic effects at lower doses while maintaining stimulant properties at higher doses. This dual action suggests potential therapeutic applications in mood disorders .
Safety and Toxicology
While the biological activities of 1-(4-Ethylphenyl)-3-methylbutan-1-amine are promising, safety profiles remain under investigation. Preliminary toxicological assessments indicate that high doses may lead to cardiovascular stress and neurotoxicity, similar to other stimulants.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
